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Introduction
2,3-Dimethoxybenzaldehyde, also known as o-Veratraldehyde, is a significant chemical

intermediate with the CAS number 86-51-1.[1][2] It is a benzaldehyde derivative characterized

by two methoxy groups at the ortho and meta positions of the benzene ring relative to the

aldehyde functional group.[3][4] This unique substitution pattern, particularly the ortho-

dimethoxy structure, imparts enhanced reactivity to the aldehyde group and makes it a versatile

building block in organic synthesis.[5] Its importance spans several key industries, including

pharmaceuticals, agrochemicals, fine chemicals, and organic electronics.[6][7]

In medicinal chemistry, 2,3-Dimethoxybenzaldehyde is a crucial precursor for a wide array of

active pharmaceutical ingredients (APIs), contributing to the development of antioxidants and

drugs targeting the central nervous system.[5][6] It is a key component in the synthesis of

compounds like berberine.[8][9] The agrochemical industry utilizes this compound for producing

advanced pesticides and herbicides.[6][7] Furthermore, it serves as a precursor in the

fragrance industry for creating vanilla and woody notes and in the field of organic electronics

for the synthesis of materials used in Organic Light-Emitting Diodes (OLEDs).[2][5]
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This document provides a comprehensive overview of the physical, chemical, and spectral

properties of 2,3-Dimethoxybenzaldehyde, along with detailed experimental protocols for its

synthesis and an exploration of its chemical reactivity and applications.

Physical and Chemical Properties
2,3-Dimethoxybenzaldehyde is typically an off-white to pale cream or yellow crystalline

powder or solid.[1][3][10] It is sensitive to air and should be stored accordingly.[1]

Physical Properties
The key physical properties are summarized in the table below.

Property Value References

Molecular Formula C₉H₁₀O₃ [1][11]

Molecular Weight 166.17 g/mol [1][3][11]

Appearance
White to pale cream/yellow

crystals, powder, or chunks
[1][10]

Melting Point 48-52 °C (lit.) [1]

Boiling Point 137 °C / 12 mmHg (lit.) [1]

255–257 °C / 760 mmHg [11]

Density 1.13 - 1.17 g/cm³ (estimated) [1][11]

Flash Point >230 °F (>110 °C) [1]

Vapor Pressure
0.01 mmHg @ 25°C

(estimated)
[11]

Solubility
Soluble in DMSO, DMF,

ethanol, and methanol.
[1][6]

Slightly soluble in water (~1

g/L @ 20°C).
[11][12]

Spectral Data
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Spectroscopic data is crucial for the identification and characterization of 2,3-
Dimethoxybenzaldehyde.

Spectrum Type Key Features and Peaks References

¹H NMR
Aldehyde proton (CHO) signal

at δ ~9.8–10.2 ppm.
[6]

Methoxy group (OCH₃) signals

at δ ~3.8–4.0 ppm.
[6]

¹³C NMR
A characteristic signal for the

carbonyl carbon is present.
[6]

Aromatic and methoxy carbon

signals appear in expected

regions.

[6]

Mass Spectrometry (MS)

Molecular ion peak

corresponding to the exact

mass (166.06299).

[6][13]

Infrared (IR) Spectroscopy

Data is available in the

NIST/EPA Gas-Phase Infrared

Database.

[4][6]

Chemical Reactivity and Applications
The chemical behavior of 2,3-Dimethoxybenzaldehyde is dominated by the reactivity of its

aldehyde functional group and the influence of the electron-donating methoxy groups on the

aromatic ring.[6]

Reactivity of the Aldehyde Group
The aldehyde group is a primary site of reactivity, readily undergoing nucleophilic attack at the

electrophilic carbonyl carbon.[6] A key reaction is the condensation with primary amines to form

Schiff bases (imines). For example, it reacts with p-toluidine, which involves an initial

nucleophilic attack by the amine on the carbonyl carbon, followed by dehydration to yield the

imine.[6]
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Reactivity of the Aromatic Ring
The two methoxy groups activate the benzene ring towards electrophilic aromatic substitution

by donating electron density.[6] This enhanced reactivity makes it a valuable substrate for

constructing more complex molecules. It can undergo reactions like halogenation, such as

bromination, to create novel analogues with modified electronic and biological properties.[6]

Key Applications
Pharmaceutical Synthesis: It is a critical intermediate for synthesizing APIs, including the

alkaloid berberine, and is used in the development of drugs for the central nervous system.

[5][6][8][9] It has also been investigated for its potential antifungal and antibacterial

properties.[1][9]

Agrochemicals: It is used in the production of modern pesticides and herbicides.[6][7]

Flavors and Fragrances: It contributes specific aromatic qualities, often described as vanilla-

like and woody, to perfumes and other scented products.[2][5]

Organic Electronics: It serves as a precursor for advanced materials used in the fabrication

of OLEDs.[5]

The following diagram illustrates the core reactivity of 2,3-Dimethoxybenzaldehyde.
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Key Reactivity of 2,3-Dimethoxybenzaldehyde

Aldehyde Group Reactivity Aromatic Ring Reactivity

2,3-Dimethoxybenzaldehyde

Nucleophilic Addition
(e.g., with R-NH₂)

Electrophilic Aromatic
Substitution (e.g., with Br₂)

Schiff Base (Imine)
Formation

Dehydration

Halogenated Derivatives

Activated by OMe groups

Click to download full resolution via product page

Core reactivity pathways of 2,3-Dimethoxybenzaldehyde.

Experimental Protocols: Synthesis
Several synthetic routes to 2,3-Dimethoxybenzaldehyde have been developed, with modern

approaches focusing on efficiency, cost-effectiveness, and sustainability.[2][6]

Synthesis from o-Bromophenol (Two-Step Method)
This modern approach avoids highly toxic reagents like dimethyl sulfate and offers a greener

pathway.[6][14] The process involves an initial formylation followed by a combined

methoxylation and etherification step.

Step 1: Formylation of o-Bromophenol to 3-Bromo-2-hydroxybenzaldehyde
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Reactants: o-Bromophenol, paraformaldehyde, anhydrous magnesium chloride,

triethylamine.[8]

Solvent: Toluene.[8]

Procedure:

To a three-necked flask equipped with a magnetic stirrer, add o-bromophenol (0.03 mol),

paraformaldehyde (0.09 mol), anhydrous magnesium chloride (0.06 mol), triethylamine

(0.06 mol), and 50 mL of toluene.[8]

Heat the reaction mixture to 100°C and maintain for 6 hours.[8]

After the reaction, cool the mixture to 50°C.[8]

Adjust the pH to 2-3 by adding 10% sulfuric or hydrochloric acid.[8]

Separate the organic phase using a separatory funnel.[8]

Dry the organic phase with anhydrous sodium sulfate and filter.[8]

Remove the solvent by distillation, followed by vacuum distillation (10 mmHg) to collect the

3-bromo-2-hydroxybenzaldehyde product.[8]

Step 2: Methoxylation and Etherification to 2,3-Dimethoxybenzaldehyde

Reactants: 3-Bromo-2-hydroxybenzaldehyde, cuprous salt (catalyst), sodium methoxide in

methanol, dimethyl carbonate (DMC).[14]

Solvent: N,N-dimethylformamide (DMF).[14]

Procedure:

In a reactor, dissolve 3-bromo-2-hydroxybenzaldehyde and a catalytic amount of a

cuprous salt (5-20 mol%) in DMF.[14]

Heat to 60°C until the solids dissolve.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://eureka.patsnap.com/patent-CN103864588A
https://eureka.patsnap.com/patent-CN103864588A
https://eureka.patsnap.com/patent-CN103864588A
https://eureka.patsnap.com/patent-CN103864588A
https://eureka.patsnap.com/patent-CN103864588A
https://eureka.patsnap.com/patent-CN103864588A
https://eureka.patsnap.com/patent-CN103864588A
https://eureka.patsnap.com/patent-CN103864588A
https://eureka.patsnap.com/patent-CN103864588A
https://www.benchchem.com/product/b126229?utm_src=pdf-body
https://patents.google.com/patent/CN103864588A/en
https://patents.google.com/patent/CN103864588A/en
https://patents.google.com/patent/CN103864588A/en
https://patents.google.com/patent/CN103864588A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add a methanol solution of sodium methoxide (1-3 molar equivalents) dropwise over 0.5-1

hour.[14]

Maintain the reaction at a temperature between 50-130°C for 3-9 hours.[14]

Add dimethyl carbonate to the reaction mixture and reflux for 12-48 hours to complete the

etherification of the hydroxyl group.[14]

The final product, 2,3-dimethoxybenzaldehyde, is obtained after appropriate workup and

purification.

The following diagram illustrates the workflow for this synthesis method.
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Synthesis Workflow: 2,3-Dimethoxybenzaldehyde from o-Bromophenol

o-Bromophenol

Step 1: Formylation
(Paraformaldehyde, MgCl₂, Et₃N, Toluene, 100°C)

Acidic Workup &
Purification

Intermediate Isolation

3-Bromo-2-hydroxybenzaldehyde

Step 2: Methoxylation & Etherification
(NaOMe, DMC, Cu+ catalyst, DMF)

2,3-Dimethoxybenzaldehyde

Final Purification

Click to download full resolution via product page

Workflow for the synthesis of 2,3-Dimethoxybenzaldehyde.

Direct Formylation of 1,2-Dimethoxybenzene
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This is another common and effective method for synthesizing 2,3-Dimethoxybenzaldehyde.

[6]

Reactants: 1,2-Dimethoxybenzene, a formylating agent (e.g., formaldehyde), Lewis acid

catalyst (e.g., anhydrous magnesium chloride), triethylamine.[6][15]

Solvent: Xylene or similar non-polar solvent.[15]

Procedure:

In a suitable reactor, dissolve 1,2-dimethoxybenzene in xylene.[15]

Add formaldehyde, followed by anhydrous magnesium chloride and triethylamine, while

stirring.[15]

Heat the reaction mixture, for instance at 100°C, for several hours (e.g., 6 hours) to allow

the formylation to complete.[15]

Upon completion, the reaction is worked up, typically involving acidification, extraction,

and purification by distillation to yield 2,3-dimethoxybenzaldehyde.[15] A reported yield

for this type of reaction is 94.4%.[15]

Safety and Handling
2,3-Dimethoxybenzaldehyde is classified as a hazardous substance. It causes skin and

serious eye irritation and may cause respiratory irritation.[3][12][16] It is harmful if swallowed.

[17]

Hazard Information
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Hazard Type GHS Classification
Precautionary
Statements

References

Health Hazards
Skin Irritation

(Category 2)

H315: Causes skin

irritation
[3][16]

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation
[3][16]

Specific Target Organ

Toxicity

H335: May cause

respiratory irritation
[3][17]

(Single Exposure,

Respiratory)

(Category 3)

Acute Oral Toxicity

(Category 4)

H302: Harmful if

swallowed
[17]

Handling and Storage
Handling: Use with adequate ventilation and in a chemical fume hood.[17][18] Avoid contact

with skin, eyes, and clothing by wearing appropriate personal protective equipment (PPE),

including gloves and safety goggles.[12][18] Avoid breathing dust.[16] Wash hands

thoroughly after handling.[18]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[12] Keep

away from incompatible substances such as strong oxidizing agents and strong bases.[12]

[16] The material is air-sensitive and may be stored under an inert gas like argon.[1][17]

First Aid Measures
In case of skin contact: Immediately wash with plenty of soap and water.[18]

In case of eye contact: Rinse cautiously with water for several minutes.[18]

If inhaled: Move the person to fresh air.[18]

If swallowed: Rinse mouth with water and seek immediate medical attention.[12]
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In all cases of exposure, it is crucial to seek medical advice.[12][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,3-Dimethoxybenzaldehyde | 86-51-1 [chemicalbook.com]

2. nbinno.com [nbinno.com]

3. 2,3-Dimethoxybenzaldehyde | C9H10O3 | CID 66581 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Benzaldehyde, 2,3-dimethoxy- [webbook.nist.gov]

5. nbinno.com [nbinno.com]

6. 2,3-Dimethoxybenzaldehyde | 86-51-1 | Benchchem [benchchem.com]

7. archivemarketresearch.com [archivemarketresearch.com]

8. Preparation method of 2,3-dimethoxy benzaldehyde - Eureka | Patsnap
[eureka.patsnap.com]

9. medchemexpress.com [medchemexpress.com]

10. A14080.22 [thermofisher.com]

11. 2,3-Dimethoxybenzaldehyde [intersurfchem.net]

12. 2,3-Dimethoxybenzaldehyde(86-51-1) MSDS Melting Point Boiling Point Density Storage
Transport [chemicalbook.com]

13. Benzaldehyde, 2,3-dimethoxy- [webbook.nist.gov]

14. CN103864588A - Preparation method of 2,3-dimethoxy benzaldehyde - Google Patents
[patents.google.com]

15. 2,3-Dimethoxybenzaldehyde synthesis - chemicalbook [chemicalbook.com]

16. fishersci.com [fishersci.com]

17. pfaltzandbauer.com [pfaltzandbauer.com]

18. sds.metasci.ca [sds.metasci.ca]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.chemicalbook.com/ProductMSDSDetailCB6423429_EN.htm
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjNTd1dnpuYW4wYTd2MTZpMTZ0cTh5dmI4ZTczIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENzgyXzg2LTUxLTFfMiUyQzMtRGltZXRob3h5YmVuemFsZGVoeWRlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJRDc4Ml84Ni01MS0xXzIlMkMzLURpbWV0aG94eWJlbnphbGRlaHlkZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--4281eb3ff60a39e2acc46652fddfaf84a5e670ea/MetaSci_MSID782_86-51-1_2,3-Dimethoxybenzaldehyde.pdf
https://www.benchchem.com/product/b126229?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6423429.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/exploring-synthesis-applications-2-3-dimethoxybenzaldehyde-uv
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethoxybenzaldehyde
https://webbook.nist.gov/cgi/cbook.cgi?ID=C86511&Mask=80
https://www.nbinno.com/pharmaceutical-intermediates/2-3-dimethoxybenzaldehyde-key-intermediate-pharmaceuticals-fragrances-organic-electronics-uv
https://www.benchchem.com/product/b126229
https://www.archivemarketresearch.com/reports/23-dimethoxybenzaldehyde-391704
https://eureka.patsnap.com/patent-CN103864588A
https://eureka.patsnap.com/patent-CN103864588A
https://www.medchemexpress.com/2,3-Dimethoxybenzaldehyde.html
https://www.thermofisher.com/order/catalog/product/A14080.22
https://www.intersurfchem.net/intermediates/23-dimethoxybenzaldehyde/
https://www.chemicalbook.com/ProductMSDSDetailCB6423429_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB6423429_EN.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C86511&Mask=200
https://patents.google.com/patent/CN103864588A/en
https://patents.google.com/patent/CN103864588A/en
https://www.chemicalbook.com/synthesis/2-3-dimethoxybenzaldehyde.htm
https://www.fishersci.com/store/msds?partNumber=AC115370100&countryCode=US&language=en
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=D33810%20%20SDS%20%20031020.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjNTd1dnpuYW4wYTd2MTZpMTZ0cTh5dmI4ZTczIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENzgyXzg2LTUxLTFfMiUyQzMtRGltZXRob3h5YmVuemFsZGVoeWRlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJRDc4Ml84Ni01MS0xXzIlMkMzLURpbWV0aG94eWJlbnphbGRlaHlkZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--4281eb3ff60a39e2acc46652fddfaf84a5e670ea/MetaSci_MSID782_86-51-1_2,3-Dimethoxybenzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [2,3-Dimethoxybenzaldehyde physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126229#2-3-dimethoxybenzaldehyde-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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